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hydrochloride

Cat. No.: B555793

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed analysis of the 1H Nuclear Magnetic Resonance (NMR)
spectrum of Methyl 2-aminoisobutyrate hydrochloride. It includes a summary of the spectral
data, a detailed experimental protocol for sample preparation and data acquisition, and a
structural representation of the molecule with corresponding proton assignments. This
information is critical for the structural elucidation and purity assessment of this compound in
research and drug development settings.

Introduction

Methyl 2-aminoisobutyrate hydrochloride (CAS No. 15028-41-8) is a derivative of the non-
proteinogenic amino acid a-aminoisobutyric acid.[1] Its structural simplicity makes it an
excellent model for NMR studies and a useful building block in synthetic organic chemistry.
Accurate spectral characterization is essential for its use in pharmaceutical and chemical
research. 1H NMR spectroscopy is a powerful analytical technique for confirming the identity
and purity of such compounds by providing detailed information about the chemical
environment of protons within the molecule.

Chemical Structure and Proton Environments
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The chemical structure of Methyl 2-aminoisobutyrate hydrochloride consists of a central
guaternary carbon atom bonded to two methyl groups, an amino group (protonated as an
ammonium salt), and a methyl ester group. This arrangement leads to three distinct proton
environments, which are clearly resolved in the 1H NMR spectrum.
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Sample Preparation

Weigh 5-10 mg of
Methyl 2-aminoisobutyrate HCI

Dissolve in ~0.7 mL
of DMSO-d6

Vortex to ensure
complete dissolution

Transfer solution to a
5 mm NMR tube

Data AC‘ ;uisition

Place NMR tube in
the spectrometer

Lock on the deuterium
signal of DMSO-d6

Shim the magnetic field
for homogeneity

Acquire 1H NMR spectrum
(e.g., 16-64 scans)

Data Pr"cessing

Fourier Transform
the FID

\

Phase correct
the spectrum

\4
Apply baseline
correction

\ 4

Calibrate chemical shift

to residual solvent peak
(DMSO @ 2.50 ppm)

\

Integrate the signals
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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